![molecular formula C15H23N3O3S B2892747 N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide CAS No. 953141-31-6](/img/structure/B2892747.png)
N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide
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Description
N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C15H23N3O3S and its molecular weight is 325.43. The purity is usually 95%.
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Scientific Research Applications
Electronic and Biological Interactions
- The structural parameter, electron behavior, wave function, and biological properties of a similar compound, N-[4-(Ethylsulfamoyl)phenyl]acetamide, were investigated. This study used the Gaussian 16 W DFT tool to explore optimized geometrical properties, electron localization functions, intermolecular interaction analysis, and reduced density gradient in polar aprotic liquid. The study provides insights into the reactivity of the compound and its potential fungal and cancer activities (Bharathy et al., 2021).
Antimicrobial Evaluation
- A study aimed at synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety revealed the potential use of these compounds as antimicrobial agents. This research provides a foundation for understanding how the sulfamoyl group in compounds like N-(4-(N-((1-methylpiperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide could be leveraged for antimicrobial purposes (Darwish et al., 2014).
Synthesis and Characterization of Derivatives
- Sulfanilamide derivatives, including compounds structurally related to this compound, were synthesized and characterized. The study focused on their crystal structures and thermal properties, providing a deeper understanding of the physical and chemical characteristics of these compounds (Lahtinen et al., 2014).
Coordination Complexes and Antioxidant Activity
- Research on pyrazole-acetamide derivatives related to this compound explored the synthesis and characterization of Co(II) and Cu(II) coordination complexes. These studies also assessed the antioxidant activity of these complexes, shedding light on potential therapeutic applications (Chkirate et al., 2019).
Antimicrobial and Genotoxic Properties
- Another study synthesized benzoimidazole derivatives, including a compound with structural similarities to this compound, and investigated their antimicrobial and genotoxic activities. This research contributes to the understanding of the biological effects and potential medicinal applications of these compounds (Benvenuti et al., 1997).
Properties
IUPAC Name |
N-[4-[(1-methylpiperidin-4-yl)methylsulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3S/c1-12(19)17-14-3-5-15(6-4-14)22(20,21)16-11-13-7-9-18(2)10-8-13/h3-6,13,16H,7-11H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFAZEEWMWVLGOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.